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Compound of Interest

Compound Name:
3-Oxo-25-methylhexacosanoyl-

CoA

Cat. No.: B15599018 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of 3-Oxo-25-methylhexacosanoyl-CoA, a long-chain fatty acyl-CoA. The following procedures

are based on best practices for handling similar research-grade biochemicals and are intended

for use by trained laboratory personnel.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 3-Oxo-25-methylhexacosanoyl-CoA is not

readily available, the substance should be handled with care, assuming it may present hazards

associated with other long-chain fatty acyl-CoAs. The primary risks include potential irritation

upon contact with skin or eyes, and possible respiratory irritation from aerosols or dust.

Recommended Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving this compound. The

following table outlines the minimum recommended PPE.
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Protection Type Specification Purpose

Hand Protection Nitrile or latex gloves.[1][2]
To prevent skin contact with

the chemical.

Eye Protection
Safety glasses with side

shields or safety goggles.[1][3]

To protect eyes from splashes

or aerosols.

Body Protection Standard laboratory coat.
To protect skin and clothing

from contamination.[3]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

respirator may be necessary

for procedures that generate

dust or aerosols.[1][4]

To prevent inhalation of

airborne particles.

Handling and Storage
Proper handling and storage are vital to maintain the integrity of 3-Oxo-25-
methylhexacosanoyl-CoA and to ensure a safe laboratory environment.

Storage:

Store in a tightly sealed container.

Keep in a cool, dark, and dry place.

For long-term storage, refer to the manufacturer's recommendations, which typically suggest

storage at -20°C or below for fatty acyl-CoA compounds.[5]

Handling:

Allow the container to equilibrate to room temperature before opening to prevent

condensation.

Handle exclusively in a well-ventilated area or under a chemical fume hood to minimize

inhalation exposure.
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Avoid direct contact with skin and eyes.

Minimize the generation of dust or aerosols.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate action is necessary.

Exposure Route First Aid Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.[4]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill Response:

Evacuate non-essential personnel from the area.

Wear appropriate PPE as outlined in Section 1.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Experimental Protocols: General Workflow
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The following is a generalized workflow for handling 3-Oxo-25-methylhexacosanoyl-CoA in a

research setting. Specific experimental conditions will vary.

Workflow for Handling 3-Oxo-25-methylhexacosanoyl-CoA
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Caption: General laboratory workflow for handling 3-Oxo-25-methylhexacosanoyl-CoA.
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Disposal Plan
All waste containing 3-Oxo-25-methylhexacosanoyl-CoA, including contaminated

consumables and solutions, must be treated as chemical waste.

Waste Disposal Procedures:

Segregation: Collect all waste materials (solid and liquid) in a designated, sealed, and clearly

labeled hazardous waste container.

Labeling: The waste container must be labeled with the full chemical name and

concentration.

Storage: Store the waste container in a designated satellite accumulation area.

Disposal: Arrange for pickup and disposal by the institution's environmental health and safety

(EHS) department in accordance with local and national regulations. Do not dispose of this

chemical down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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